Cas no 1557509-15-5 (1-4-bromo-2-(1H-imidazol-1-yl)phenylethan-1-one)

• Product Name: 1-4-bromo-2-(1H-imidazol-1-yl)phenylethan-1-one
• CAS No: 1557509-15-5
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5705492
• PubChem ID: 82967548
• Update Time: 2025-10-28

1-4-bromo-2-(1H-imidazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1557509-15-5
• 1-[4-BROMO-2-(1H-IMIDAZOL-1-YL)PHENYL]ETHAN-1-ONE
• EN300-1292610
• AKOS021287072
• Ethanone, 1-[4-bromo-2-(1H-imidazol-1-yl)phenyl]-
• 1-4-bromo-2-(1H-imidazol-1-yl)phenylethan-1-one

• Inchi： 1S/C11H9BrN2O/c1-8(15)10-3-2-9(12)6-11(10)14-5-4-13-7-14/h2-7H,1H3
• InChI Key： WMMYOZLGHBAIOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C=1)N1C=NC=C1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 424.5±40.0 °C(Predicted)
• pka: 4.81±0.10(Predicted)